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Compound of Interest

Methyl 3-amino-5-bromo-2-
Compound Name:
hydroxybenzoate

Cat. No.: B176696

For Researchers, Scientists, and Drug Development Professionals

Introduction

Methyl 3-amino-5-bromo-2-hydroxybenzoate is a substituted aromatic compound with the
CAS number 141761-82-2.[1][2] Its chemical structure, featuring an amino group, a bromine
atom, and a hydroxyl group on a methyl benzoate scaffold, makes it a molecule of interest in
synthetic organic chemistry and potentially in the development of novel therapeutic agents.
This technical guide provides a comprehensive overview of its properties, synthesis, and
potential applications, with a focus on data relevant to researchers in the pharmaceutical and
chemical sciences.

Chemical and Physical Properties

A clear understanding of the physicochemical properties of Methyl 3-amino-5-bromo-2-
hydroxybenzoate is fundamental for its application in research and development. The key
properties are summarized in the table below. While some physical properties like melting and
boiling points are not readily available in the searched literature, the available data provides a
foundational understanding of the compound.
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Property Value Source

CAS Number 141761-82-2 [1][2]

Molecular Formula CsHsBrNOs [1103114]

Molecular Weight 246.06 g/mol [31[4]
methyl 3-amino-5-bromo-2-

IUPAC Name [3]
hydroxybenzoate
While not quantitatively
defined in the available

. literature, some sources

Solubility o
suggest solubility in water.
Further experimental validation
is required.

) ) Not available in the searched

Melting Point .

literature.
N ) Not available in the searched

Boiling Point ]

literature.
Synthesis

A detailed experimental protocol for the synthesis of Methyl 3-amino-5-bromo-2-

hydroxybenzoate has been reported, primarily involving the reduction of a nitro-substituted

precursor.[4]

Experimental Protocol: Synthesis from Methyl 5-bromo-
2-hydroxy-3-nitrobenzoate[4]

Materials:

o Methyl 5-bromo-2-hydroxy-3-nitrobenzoate

e Methanol (MeOH)

e Activated Iron Powder
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o Saturated Ammonium Chloride (NH4ClI) solution
» Diatomaceous earth

 Silica gel (80-100 mesh)

Procedure:

A mixture of Methyl 5-bromo-2-hydroxy-3-nitrobenzoate (0.5 mol) and methanol (1000 mL) is
prepared in a suitable reaction vessel.

Activated iron powder (2 mol) is added to the mixture in a single portion.
The reaction mixture is heated to a gentle reflux.
Saturated ammonium chloride solution (1.5 mol) is added dropwise to the refluxing mixture.

The reaction is maintained at reflux for 3 hours. The progress of the reaction should be
monitored by Thin Layer Chromatography (TLC).

Upon completion, the reaction mixture is cooled to room temperature.

Diatomaceous earth (200 g) is added, and the mixture is filtered to remove the iron catalyst
and other solids.

The filter cake is washed thoroughly with hot methanol.
The filtrates are combined, and the solvent is removed under reduced pressure.

The crude product is purified by flash chromatography on a silica gel column (80-100 mesh)
to yield Methyl 3-amino-5-bromo-2-hydroxybenzoate.

Yield: Approximately 78%.[4]

// Nodes Start [label="Methyl 5-bromo-2-hydroxy-3-nitrobenzoate\n+ Methanol",
fillcolor="#F1F3F4", fontcolor="#202124"]; Reagents [label="Activated Iron Powder\nSaturated
NHA4CI (aq)", fillcolor="#F1F3F4", fontcolor="#202124"]; Reaction [label="Reflux, 3 hours",
shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"]; Workup [label="Cooling,
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Filtration\n(with Diatomaceous Earth)", fillcolor="#FBBC05", fontcolor="#202124"]; Purification
[label="Solvent Removal &\nFlash Chromatography", fillcolor="#34A853",
fontcolor="#FFFFFF"]; Product [label="Methyl 3-amino-5-bromo-2-hydroxybenzoate",
shape=Dbox, style="filled,rounded", fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges Start -> Reaction; Reagents -> Reaction; Reaction -> Workup; Workup -> Purification;
Purification -> Product; }

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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